Poly(trifluorovinyl chloride)
Poly(trifluorovinyl chloride)
Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture.
Brand Name:
Vulcanchem
CAS No.:
9002-83-9
VCID:
VC0104687
InChI:
InChI=1S/C2ClF3/c3-1(4)2(5)6
SMILES:
C(=C(F)Cl)(F)F
Molecular Formula:
C2ClF3
Molecular Weight:
116.47 g/mol
Poly(trifluorovinyl chloride)
CAS No.: 9002-83-9
Reference Standards
VCID: VC0104687
Molecular Formula: C2ClF3
Molecular Weight: 116.47 g/mol
CAS No. | 9002-83-9 |
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Product Name | Poly(trifluorovinyl chloride) |
Molecular Formula | C2ClF3 |
Molecular Weight | 116.47 g/mol |
IUPAC Name | 1-chloro-1,2,2-trifluoroethene |
Standard InChI | InChI=1S/C2ClF3/c3-1(4)2(5)6 |
Standard InChIKey | UUAGAQFQZIEFAH-UHFFFAOYSA-N |
Impurities | Trichloroethylene, 1.0%, Chlorodifluoroethylene 0.05% |
SMILES | C(=C(F)Cl)(F)F |
Canonical SMILES | C(=C(F)Cl)(F)F |
Boiling Point | -18 °F at 760 mm Hg (USCG, 1999) -27.8 °C -28 °C |
Colorform | Colorless gas |
Density | 1.307 at 68 °F (USCG, 1999) 1.54 g/cu cm at -60 °C Relative density (water = 1): 1.3 |
Flash Point | -27.8 °C |
Melting Point | -158.0 °C -158.2 °C -158 °C |
Physical Description | Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture. GasVapor COLOURLESS ODOURLESS GAS. |
Description | Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture. |
Solubility | In water, 4.01X10+3 mg/L at 25 °C (est) Soluble in benzene, chloroform |
Synonyms | Ethene, chlorotrifluoro-, homopolymer (9CI); Ethylene, chlorotrifluoro-, polymers (8CI); 11F; 12F; 12FD; 13FM; 3.1 Oil; 4LF; Aclar_x000B_33; Aclar 33C; Aclar CTFE; Aclar HP; Aclar NT; Aclar RX 160; Aclon 1090; Aclon 1180; Aclon 3000; Aclon HP 1120; Aclon H |
Vapor Density | Relative vapor density (air = 1): 4.02 |
Vapor Pressure | 4.59e+03 mmHg 4.592X10+3 mm Hg at 25 °C /extrapolated/ Vapor pressure, kPa at 25 °C: 612 |
PubChem Compound | 6594 |
Last Modified | Nov 11 2021 |
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